(1,3-benzodioxol-5-ylmethyl)(4-ethoxyphenyl)amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-ethoxyaniline
• InChI: InChI=1S/C16H17NO3/c1-2-18-14-6-4-13(5-7-14)17-10-12-3-8-15-16(9-12)20-11-19-15/h3-9,17H,2,10-11H2,1H3
• InChI Key: SIZIUIANASIDAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)(4-ethoxyphenyl)amine, commonly known as 2C-E, is a psychedelic drug that belongs to the phenethylamine family. It was first synthesized in 1991 by Alexander Shulgin, a renowned American medicinal chemist. The chemical structure of 2C-E is similar to other phenethylamines, such as mescaline and MDMA, which are known for their psychoactive effects. In recent years, 2C-E has gained popularity among researchers due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2C-E is not fully understood, but it is believed to work by binding to serotonin receptors in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By binding to serotonin receptors, 2C-E may alter the levels of serotonin in the brain, leading to changes in mood and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-E are similar to other psychedelics, such as LSD and psilocybin. It can cause alterations in perception, mood, and thought processes. Some users may experience visual and auditory hallucinations, as well as changes in time perception. Other effects may include increased heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-E in laboratory experiments is its relatively low toxicity compared to other psychedelics. It is also relatively easy to synthesize and can be obtained in pure form. However, one limitation is the lack of research on its long-term effects. More studies are needed to determine the safety and efficacy of using 2C-E in clinical settings.

Future Directions

There are several future directions for research on 2C-E. One area of interest is its potential use in treating addiction to other substances. Studies have shown that psychedelics can help individuals overcome addiction by altering their perception of the world and themselves. Another area of interest is its potential use in treating mental health conditions, such as depression and anxiety. More research is needed to determine the safety and efficacy of using 2C-E in these settings. Additionally, researchers may investigate the mechanism of action of 2C-E and its effects on the brain.

Synthesis Methods

The synthesis of 2C-E involves the condensation of 2,5-dimethoxybenzaldehyde and 4-ethoxyphenethylamine in the presence of a reducing agent, such as lithium aluminum hydride. The resulting compound is then treated with hydrochloric acid to obtain 2C-E. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2C-E has been studied extensively for its potential therapeutic applications, such as treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its role in enhancing cognitive function and creativity. In addition, 2C-E has shown promise in treating addiction to other substances, such as alcohol and nicotine.